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Compound of Interest

Compound Name: 5-Hexen-2-OL

Cat. No.: B1606890 Get Quote

Essential Safety and Handling Guide for 5-
Hexen-2-ol
This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 5-Hexen-2-ol, tailored for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure a safe laboratory

environment and compliance with standard safety protocols.

Chemical Identifier:

Name: 5-Hexen-2-ol

CAS Number: 626-94-8

Molecular Formula: C₆H₁₂O

Molecular Weight: 100.16 g/mol [1]

Primary Hazards: 5-Hexen-2-ol is classified as a flammable liquid and vapor. It is also known

to cause skin irritation, may cause an allergic skin reaction, and can result in serious eye

damage.[1] Additionally, it may cause respiratory irritation.[1]
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Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following table summarizes the required PPE for handling 5-Hexen-2-ol.

PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield are

mandatory to prevent eye contact.

Hand Protection

Wear appropriate chemical-resistant gloves. A

type ABEK (EN14387) respirator filter is also

recommended.

Skin and Body

A lab coat or chemical-resistant apron should be

worn. In cases of potential splashing, full

protective clothing may be necessary. Ensure

skin is not exposed.[2]

Respiratory

Use in a well-ventilated area, preferably a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with organic vapor

cartridges is required.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial for minimizing risks associated with 5-Hexen-2-
ol.

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible.

Assemble all necessary PPE as outlined in the table above.

Have spill control materials (e.g., absorbent pads, sand) readily available.

Handling:
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Conduct all work with 5-Hexen-2-ol inside a certified chemical fume hood to mitigate

inhalation risks.

Ground and bond containers when transferring the chemical to prevent static discharge,

which could ignite flammable vapors.[3]

Use only non-sparking tools and explosion-proof equipment.[2]

Keep the container tightly closed when not in use.[3]

Avoid contact with skin and eyes.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2]

[3]

Keep containers tightly sealed to prevent vapor leakage.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 5-Hexen-2-ol and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 5-Hexen-2-ol, including contaminated consumables (e.g.,

gloves, absorbent materials), in a designated and properly labeled hazardous waste

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Management:

Use a chemically resistant container that is compatible with 5-Hexen-2-ol.
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Keep the waste container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office.

Follow all local, state, and federal regulations for the disposal of flammable and hazardous

chemical waste.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 5-Hexen-2-ol in a

laboratory setting.
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- Use Spill Kit
- Ventilate
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After use

Retrieve for use
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End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 5-Hexen-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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